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Compound of Interest

Compound Name: alpha-Ethyl-3-nitrocinnamic acid

CAS No.: 5253-02-1

Cat. No.: B1337043

Get Quote

Executive Directive
Do not dispose of alpha-Ethyl-3-nitrocinnamic acid down the drain. Despite its carboxylic

acid functionality allowing for water solubility via neutralization, the presence of the nitro-

aromatic moiety poses significant environmental persistence and aquatic toxicity risks.[1][2]

Primary Disposal Method: High-temperature incineration equipped with an afterburner and

scrubber.[1] Waste Stream Classification: Hazardous Organic Waste (Non-Halogenated, unless

mixed with halogenated solvents).[1][2]

Chemical Profile & Hazard Identification
Before initiating disposal, operators must verify the chemical identity and associated hazards to

ensure compatibility with waste containers.[1][2]

Physical & Chemical Properties
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Property Data Relevance to Disposal

Appearance Solid (Crystalline/Powder)

Requires solid waste

containment; avoid dust

generation.[1]

Molecular Weight 221.21 g/mol N/A

Solubility

Low in water; Soluble in

organic solvents (EtOH,

DMSO)

Do not attempt aqueous

dilution for disposal.[1][2]

Acidity (pKa)
~4.5 (Estimated for cinnamic

acid derivatives)

Corrosive to metal containers if

wet; use glass or HDPE.[1]

Stability

Stable under normal temp;

Nitro group implies thermal

sensitivity

Do not autoclave. Keep away

from strong reducing agents.

[1][2]

GHS Hazard Classification[1][3][4]
Signal Word:WARNING

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][5][6][7]

H335: May cause respiratory irritation.[1][2][5][6]

Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous cross-reactivity in waste drums.[1][2]

Segregation Logic
Incompatible with Oxidizers: Do not mix with strong oxidizers (e.g., perchlorates, nitrates) as

the organic acid acts as a fuel source.[1][2]

Incompatible with Strong Bases: While bases neutralize the acid, the exothermic reaction in

a closed waste container can cause pressurization.[1][2]
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Reducing Agents: Isolate from strong reducing agents (e.g., hydrides) to prevent reaction

with the nitro group.[1][2]

Recommended Containment[1][8]
Solid Waste: High-Density Polyethylene (HDPE) wide-mouth jars or amber glass jars.

Liquid Waste (if dissolved): HDPE carboys.[1][2] Ensure the solvent is compatible with the

container.[1][2]

Disposal Workflow: Decision Matrix
This protocol defines the operational steps for disposing of alpha-Ethyl-3-nitrocinnamic acid
based on its physical state.
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Figure 1: Operational decision tree for the safe disposal of alpha-Ethyl-3-nitrocinnamic acid,

covering solid, liquid, and spill scenarios.

Detailed Procedures
Scenario A: Pure Solid Waste (Expired or Surplus)

PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1][2] Use a dust mask (N95)

if handling large quantities to prevent inhalation (H335).[1]

Containment: Transfer the material into a clean, dry HDPE or glass container. Do not use

metal containers, as the acid may corrode them over time.[1][2]

Labeling: Affix a hazardous waste label. Clearly write:

Chemical Name: alpha-Ethyl-3-nitrocinnamic acid[1][2][5][6][8][9][10]

Hazards: Irritant, Organic Acid.[1][2]

Storage: Store in a satellite accumulation area until pickup. Keep away from oxidizers.[1][2]

Scenario B: Liquid Waste (Reaction Mixtures)
Solvent Identification: Identify the primary solvent (e.g., Ethanol, DMSO, Dichloromethane).

[2]

Segregation:

If Non-Halogenated Solvent: Pour into the "Non-Halogenated Organic Waste" carboy.[1][2]

If Halogenated Solvent: Pour into the "Halogenated Organic Waste" carboy.[1][2]

pH Check: If the solution is highly acidic, consider neutralizing with a dilute base (like

Sodium Bicarbonate) before adding to the waste carboy to prevent gas evolution or heating

inside the drum.[1][2] Caution: Perform this in a fume hood.

Documentation: Log the approximate concentration of the acid in the waste log sheet.[1][2]

Scenario C: Spill Cleanup Protocol
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Immediate Action: Isolate the area and alert nearby personnel.

PPE: Wear double nitrile gloves, goggles, and a lab coat.[1][2]

Neutralization (Optional but Recommended):

Sprinkle Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate powder over the spill.[1]

Mechanism:[1][7][11] The base neutralizes the carboxylic acid functionality (

).[1]

Observation: Wait for bubbling (CO₂) to cease.[1][2]

Absorption: Cover the wet residue with an inert absorbent (Vermiculite, dry sand, or chemical

spill pads).[1][2]

Collection: Sweep the mixture into a disposable hazardous waste bag or wide-mouth jar.

Final Cleaning: Wipe the surface with water and soap.[1][2][7] Dispose of the wipes in the

same hazardous waste container.[1][2]

Regulatory & Compliance Notes
RCRA Classification (USA): alpha-Ethyl-3-nitrocinnamic acid is not explicitly P-listed or U-

listed [1].[1][2] However, it must be characterized by the generator.[1][2] If mixed with

ignitable solvents, it carries the D001 code.[1][2] As a toxic/irritant organic solid, it generally

falls under non-regulated hazardous waste unless specific state regulations apply.[1][2]

Incineration Requirement: Due to the nitro group (

), the preferred destruction method is thermal oxidation.[2] The nitrogen oxides (

) generated during combustion must be captured by the facility's scrubber system [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. 3-Nitrocinnamic acid | C9H7NO4 | CID 687126 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. WERCS Studio - Application Error [assets.thermofisher.com]

6. fishersci.com [fishersci.com]

7. WERCS Studio - Application Error [assets.thermofisher.com]

8. CAS NO. 124525-55-9 | ALPHA-ETHYL-3-NITROCINNAMIC ACID | C11H11NO4
[localpharmaguide.com]

9. scbt.com [scbt.com]

10. Ethyl 3-nitrocinnamate | C11H11NO4 | CID 5354248 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

12. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]
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13. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Comprehensive Disposal Protocol: alpha-Ethyl-3-
nitrocinnamic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337043/docs#comprehensive-disposal-protocol-
alpha-ethyl-3-nitrocinnamic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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